Cas no 109376-80-9 (1H-1,4-Diazepine,1-[(6-bromo-1-naphthalenyl)sulfonyl]hexahydro-)

• Product Name: 1H-1,4-Diazepine,1-[(6-bromo-1-naphthalenyl)sulfonyl]hexahydro-
• CAS No: 109376-80-9
• MF: C₁₅H₁₇BrN₂O₂S
• MW: 369.276681661606
• CID: 195666
• Update Time: 2024-01-26

1H-1,4-Diazepine,1-[(6-bromo-1-naphthalenyl)sulfonyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine,1-[(6-bromo-1-naphthalenyl)sulfonyl]hexahydro-
• ML 8
• ML 8(pharmaceutical)
• 1H-1,4-Diazepine, 1-[(6-bromo-1-naphthalenyl)sulfonyl]hexahydro-

• Inchi： 1S/C15H17BrN2O2S/c16-13-5-6-14-12(11-13)3-1-4-15(14)21(19,20)18-9-2-7-17-8-10-18/h1,3-6,11,17H,2,7-10H2
• InChI Key： ZZTZMKTUQRFUIG-UHFFFAOYSA-N
• SMILES： N1(S(C2=C3C(C=C(Br)C=C3)=CC=C2)(=O)=O)CCCNCC1

Computed Properties

• Exact Mass: 368.01951

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• Boiling Point: 525.1±60.0 °C(Predicted)
• PSA: 49.41
• pka: 9.74±0.20(Predicted)